![molecular formula C12H16FNO5S B6245176 tert-butyl N-{2-[(fluorosulfonyl)oxy]-4-methylphenyl}carbamate CAS No. 2411201-84-6](/img/no-structure.png)
tert-butyl N-{2-[(fluorosulfonyl)oxy]-4-methylphenyl}carbamate
Overview
Description
“tert-butyl N-{2-[(fluorosulfonyl)oxy]-4-methylphenyl}carbamate” is a chemical compound with the CAS Number: 2411201-84-6. It has a molecular weight of 241.28 . The IUPAC name for this compound is tert-butyl (2- (fluorosulfonyl)ethyl) (methyl)carbamate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H16FNO4S/c1-8 (2,3)14-7 (11)10 (4)5-6-15 (9,12)13/h5-6H2,1-4H3 . This code provides a unique representation of the compound’s molecular structure.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-{2-[(fluorosulfonyl)oxy]-4-methylphenyl}carbamate involves the reaction of tert-butyl N-(4-methylphenyl)carbamate with fluorosulfonic acid followed by treatment with sodium bicarbonate.", "Starting Materials": [ "tert-butyl N-(4-methylphenyl)carbamate", "fluorosulfonic acid", "sodium bicarbonate" ], "Reaction": [ "Add fluorosulfonic acid dropwise to a solution of tert-butyl N-(4-methylphenyl)carbamate in dichloromethane at 0°C.", "Stir the reaction mixture at room temperature for 2 hours.", "Quench the reaction by slowly adding a solution of sodium bicarbonate in water.", "Extract the organic layer with dichloromethane.", "Dry the organic layer over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain tert-butyl N-{2-[(fluorosulfonyl)oxy]-4-methylphenyl}carbamate as a white solid." ] } | |
CAS RN |
2411201-84-6 |
Molecular Formula |
C12H16FNO5S |
Molecular Weight |
305.3 |
Purity |
95 |
Origin of Product |
United States |
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